Cas no 1000590-87-3 (4-Chloro-2-fluoro-3-iodoaniline)

• Product Name: 4-Chloro-2-fluoro-3-iodoaniline
• CAS No: 1000590-87-3
• MF: C₆H₄ClFIN
• MW: 271.4585
• CID: 5068871
• PubChem ID: 68823320
• Update Time: 2025-08-05

4-Chloro-2-fluoro-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-3-iodoaniline
• Benzenamine, 4-chloro-2-fluoro-3-iodo-
• 4-Chloro-2-fluoro-3-iodoaniline

• Inchi： 1S/C6H4ClFIN/c7-3-1-2-4(10)5(8)6(3)9/h1-2H,10H2
• InChI Key： TTXBYEMPQGHABA-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])=C([H])C(=C1F)N([H])[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 4-Chloro-2-fluoro-3-iodoaniline

Research Brief on 4-Chloro-2-fluoro-3-iodoaniline (CAS: 1000590-87-3) in Chemical Biology and Pharmaceutical Applications

4-Chloro-2-fluoro-3-iodoaniline (CAS: 1000590-87-3) is a halogenated aniline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its unique combination of chloro, fluoro, and iodo substituents on the aromatic ring, serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors and radiopharmaceuticals.

Recent studies have highlighted the role of 4-Chloro-2-fluoro-3-iodoaniline in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the efficient construction of biaryl and aryl-heteroatom bonds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors, where the iodine moiety facilitated late-stage functionalization via radioiodination for PET imaging applications.

In synthetic methodology development, researchers have exploited the differential reactivity of the halogen substituents in this compound. The fluorine atom's ortho-position to the amino group creates a unique electronic environment that influences regioselectivity in nucleophilic aromatic substitution reactions. This property has been leveraged in the design of fluorinated analogs of known pharmaceuticals, as reported in a recent ACS Medicinal Chemistry Letters study focusing on improving metabolic stability of lead compounds.

The compound's potential in radiopharmaceuticals has been particularly noteworthy. A 2024 study in Nuclear Medicine and Biology detailed its use as a precursor for iodine-123 and iodine-125 labeled compounds for SPECT imaging. The presence of multiple halogens allows for sequential displacement reactions, enabling the introduction of radioactive isotopes while maintaining the core structure's integrity.

From a safety and pharmacokinetic perspective, recent investigations have examined the metabolic fate of 4-Chloro-2-fluoro-3-iodoaniline-derived compounds. Research published in Drug Metabolism and Disposition revealed that the fluoro substituent significantly reduces oxidative metabolism compared to non-fluorinated analogs, while the iodo group provides a handle for tracking metabolite distribution in biological systems.

Ongoing research directions include exploring this compound's utility in DNA-encoded library technology for hit identification and its incorporation into covalent inhibitor scaffolds. The unique electronic properties imparted by the combination of halogens make it particularly valuable for these applications, as evidenced by recent patent filings from several pharmaceutical companies.

In conclusion, 4-Chloro-2-fluoro-3-iodoaniline (CAS: 1000590-87-3) continues to emerge as a multifaceted tool in medicinal chemistry, with applications spanning from traditional small molecule drug discovery to cutting-edge radiopharmaceutical development. Its unique structural features and reactivity profile position it as a valuable building block for addressing current challenges in targeted therapy development and molecular imaging.